Cas no 1161497-24-0 (1H-Pyrazole, 3-bromo-4-ethyl-)

• Product Name: 1H-Pyrazole, 3-bromo-4-ethyl-
• CAS No: 1161497-24-0
• MF: C₅H₇BrN₂
• MW: 175.026479959488
• CID: 5904912
• PubChem ID: 84655098
• Update Time: 2025-10-31

1H-Pyrazole, 3-bromo-4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-bromo-4-ethyl-
• SCHEMBL23262569
• EN300-7176659
• 1161497-24-0
• 5-bromo-4-ethyl-1H-pyrazole

• Inchi： 1S/C5H7BrN2/c1-2-4-3-7-8-5(4)6/h3H,2H2,1H3,(H,7,8)
• InChI Key： YRRIOSWXKQSUPW-UHFFFAOYSA-N
• SMILES： N1C=C(CC)C(Br)=N1

Computed Properties

• Exact Mass: 173.97926g/mol
• Monoisotopic Mass: 173.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.591±0.06 g/cm3(Predicted)
• Boiling Point: 276.1±20.0 °C(Predicted)
• pka: 11.72±0.50(Predicted)

Additional information on 1H-Pyrazole, 3-bromo-4-ethyl-

1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) represents a significant intermediate in the realm of pharmaceutical synthesis, offering unique structural and functional attributes that make it invaluable for the development of novel therapeutic agents. Pyrazole derivatives, in general, have garnered considerable attention due to their broad spectrum of biological activities and their role as privileged scaffolds in medicinal chemistry.

At the core of this compound's utility lies its molecular framework, which integrates both bromine and ethyl substituents at strategic positions. The presence of a bromine atom at the 3-position enhances its reactivity, making it a versatile precursor for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the synthesis of intricate heterocyclic compounds that often exhibit enhanced pharmacological properties.

The ethyl group at the 4-position introduces steric and electronic influences that can modulate the compound's interactions with biological targets. This modification is particularly crucial in fine-tuning pharmacokinetic parameters, such as solubility and metabolic stability, which are essential for the development of orally bioavailable drugs. The combination of these substituents makes 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) a cornerstone in the synthesis of drug candidates targeting various therapeutic areas.

In recent years, there has been a surge in research focusing on pyrazole derivatives as potential treatments for chronic diseases and infections. For instance, studies have demonstrated the efficacy of pyrazole-based compounds in inhibiting enzymes associated with inflammation and oxidative stress. The structural flexibility of 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) allows medicinal chemists to explore diverse modifications that can enhance binding affinity and selectivity towards specific biological targets.

One notable application of this compound is in the development of antiviral agents. The bromine substituent facilitates the introduction of additional functional groups that can mimic viral protease active sites or interfere with viral replication mechanisms. Preliminary studies have shown promising results when 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) derivatives are incorporated into drug molecules designed to combat RNA viruses. These findings underscore the importance of this intermediate in addressing emerging infectious diseases.

Moreover, the pharmaceutical industry has increasingly recognized the value of pyrazole derivatives in oncology research. By leveraging the reactivity of bromine and ethyl groups, researchers have synthesized novel compounds that exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The ability to rapidly modify the core 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) scaffold allows for high-throughput screening campaigns aimed at identifying potent anticancer agents.

The synthetic methodologies employed in producing 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) also highlight its industrial relevance. Efficient synthetic routes have been developed to ensure scalability while maintaining high purity standards essential for pharmaceutical applications. Advances in catalytic systems and green chemistry principles have further optimized these processes, reducing waste and energy consumption without compromising yield or quality.

Looking ahead, the future prospects for 1H-Pyrazole, 3-bromo-4-ethyl- (CAS No. 1161497-24-0) are promising, with ongoing research exploring its potential in areas such as neurodegenerative diseases and metabolic disorders. The compound's versatility as a building block ensures its continued relevance in drug discovery efforts worldwide.